Cas no 1172794-02-3 (4-(4-benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-(4-benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• CAS No: 1172794-02-3
• MF: C₁₉H₂₀N₆O
• MW: 348.401702880859
• CID: 5903284
• PubChem ID: 44072256
• Update Time: 2025-05-25

4-(4-benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• AKOS024515480
• F5607-0031
• (4-(6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(phenyl)methanone
• 1172794-02-3
• [4-[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-phenylmethanone

• Inchi： 1S/C19H20N6O/c1-15-20-7-8-25(15)18-13-17(21-14-22-18)23-9-11-24(12-10-23)19(26)16-5-3-2-4-6-16/h2-8,13-14H,9-12H2,1H3
• InChI Key： RBTXMHUPCMQTLA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCN(C2C=C(N=CN=2)N2C=CN=C2C)CC1

Computed Properties

• Exact Mass: 348.17
• Monoisotopic Mass: 348.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4-benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

4-(4-Benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine: A Comprehensive Overview

4-(4-Benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS No. 1172794-02-3) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrimidine core, is flanked by a benzoylpiperazine group at the 4-position and a 2-methylimidazole moiety at the 6-position, making it a unique entity with potential applications in drug discovery and development.

The synthesis of 4-(4-benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-yl)pyrimidine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, thereby improving the overall yield and purity of the compound. The use of microwave-assisted synthesis and continuous-flow reactors has further streamlined the production process, making it more efficient and scalable for large-scale manufacturing.

From a structural standpoint, the pyrimidine ring serves as a versatile scaffold that can accommodate various substituents, contributing to the compound's diverse biological activities. The benzoylpiperazine group introduces aromaticity and enhances the molecule's lipophilicity, while the 2-methylimidazole moiety imparts hydrogen bonding capabilities and increases the compound's solubility in polar solvents. These structural features collectively influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its potential therapeutic applications.

Recent studies have highlighted the antimicrobial activity of CAS No. 1172794-02-3, particularly against Gram-positive bacteria and fungi. In vitro experiments have demonstrated that this compound exhibits potent inhibitory effects on bacterial growth by disrupting cell membrane integrity and interfering with DNA replication mechanisms. Furthermore, its ability to inhibit biofilm formation makes it a promising candidate for combating antibiotic-resistant infections, a pressing global health concern.

In addition to its antimicrobial properties, 4-(4-benzoylpiperazin-1-yl)-6-(2-methyl-1H-imidazol-1-y) has shown potential as an anticancer agent. Preclinical studies have revealed its ability to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as MAPK/ERK and PI3K/AKT. The compound's selective cytotoxicity towards cancer cells while sparing normal cells underscores its therapeutic potential in oncology.

The drug delivery applications of this compound are another area of active research. Its ability to act as a carrier for hydrophobic drugs has been explored in nanotechnology-based delivery systems. By incorporating this compound into lipid nanoparticles or polymeric micelles, researchers have achieved enhanced drug encapsulation efficiency and targeted drug release profiles, which could significantly improve treatment outcomes for diseases such as cancer and inflammatory disorders.

From an environmental perspective, the biodegradability and eco-toxicological profile of CAS No. 1172794-02 have been assessed to ensure its safe use in pharmaceutical formulations. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Additionally, ecotoxicity tests using aquatic organisms such as *Daphnia magna* and *Danio rerio* have demonstrated low toxicity levels at therapeutically relevant concentrations.

In conclusion, 4-(4-benzoylpiperazin - yl)-6-(2-methyl - imidazol - yl)pyrimidine (CAS No. 1172794 - 02 - 3) represents a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, coupled with advanced synthetic techniques and promising biological activities, positions it as a valuable asset in contemporary drug discovery efforts.